Cas no 348-84-5 (1-4-chloro-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 1-4-chloro-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 348-84-5
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 293777
• PubChem ID: 44890727
• Update Time: 2025-04-19

1-4-chloro-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-chloro-a-methyl-3-(trifluoromethyl)-
• 1-[4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-OL
• 1-[4-chloro-3-(trifluoromethyl)phenyl]ethanol
• 1-(4-Chlor-3-trifluormethyl-phenyl)-aethanol
• 1-(4-chloro-3-trifluoromethyl-phenyl)-ethanol
• Benzenemethanol,4-chloro-a-methyl-3-(trifluoromethyl)
• AKOS016015671
• DTXSID80661315
• 1-(4-Chloro-3-(trifluoromethyl)phenyl)ethanol
• SCHEMBL1726227
• 348-84-5
• MFCD04973768
• RMFUMJOARZCIFY-UHFFFAOYSA-N
• EN300-119640
• G50288
• 1-4-chloro-3-(trifluoromethyl)phenylethan-1-ol

• Inchi： 1S/C9H8ClF3O/c1-5(14)6-2-3-8(10)7(4-6)9(11,12)13/h2-5,14H,1H3
• InChI Key： RMFUMJOARZCIFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C(C)O

Computed Properties

• Exact Mass: 224.02200
• Monoisotopic Mass: 224.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.353
• Boiling Point: 240.2°C at 760 mmHg
• Flash Point: 99.1°C
• Refractive Index: 1.48
• PSA: 20.23000
• LogP: 3.41210